Cas no 1203103-98-3 (2-fluoro-N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}benzamide)

• Product Name: 2-fluoro-N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}benzamide
• CAS No: 1203103-98-3
• MF: C₁₆H₁₅FN₄O₂S
• MW: 346.379305124283
• CID: 6375076
• PubChem ID: 45503202
• Update Time: 2025-10-29

2-fluoro-N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}benzamide
• 2-fluoro-N-(2-(4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzamide
• 2-fluoro-N-{2-[4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}benzamide
• 2-fluoro-N-[2-(4-methyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]benzamide
• AKOS024517223
• F5689-1324
• 1203103-98-3

• Inchi： 1S/C16H15FN4O2S/c1-20-14(13-7-4-10-24-13)19-21(16(20)23)9-8-18-15(22)11-5-2-3-6-12(11)17/h2-7,10H,8-9H2,1H3,(H,18,22)
• InChI Key： MOUDLTUIOMITQD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN(C(N1C)=O)CCNC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 346.08997507g/mol
• Monoisotopic Mass: 346.08997507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.2Ų

Additional information on 2-fluoro-N-{2-4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-ylethyl}benzamide

Introduction to 2-fluoro-N-{2-[4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}benzamide (CAS No. 1203103-98-3)

The compound 2-fluoro-N-{2-[4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethyl}benzamide (CAS No. 1203103-98-3) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a benzamide moiety substituted with a fluoro group at the 2-position and a triazole ring system attached via an ethyl chain. The triazole ring itself is further substituted with a methyl group at the 4-position, an oxo group at the 5-position, and a thiophene ring at the 3-position. These structural features contribute to its unique chemical properties and reactivity.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules, allowing researchers to explore their potential applications in drug discovery, agrochemicals, and materials science. The presence of the thiophene ring introduces aromaticity and potential conjugation pathways, which can influence the electronic properties of the molecule. Similarly, the triazole ring is known for its ability to act as a hydrogen bond donor or acceptor, depending on its substitution pattern. These characteristics make this compound a promising candidate for studying bioisosterism and molecular recognition in medicinal chemistry.

One of the most notable aspects of this compound is its potential as a lead molecule in drug development. The combination of a benzamide group and a triazole-thiophene system creates a unique pharmacophore that could interact with specific biological targets. Recent studies have highlighted the importance of heterocyclic compounds like triazoles in modulating enzyme activity and receptor binding. For instance, researchers have reported that triazole-containing molecules can exhibit potent inhibitory effects against kinases and other enzymes involved in disease pathways.

In addition to its therapeutic potential, this compound also finds relevance in agrochemical research. The thiophene moiety is known to impart pesticidal activity in certain compounds, suggesting that this molecule could be explored as a candidate for developing eco-friendly pesticides or herbicides. Furthermore, the presence of fluorine substituents often enhances lipophilicity and metabolic stability—properties that are desirable in agricultural chemicals.

From a synthetic standpoint, the construction of this compound involves multi-step processes that highlight modern organic synthesis techniques. The assembly of the triazole-thiophene system typically requires careful control over reaction conditions to ensure regioselectivity and stereochemistry. Recent developments in catalytic methods and transition-metal-mediated reactions have provided new avenues for synthesizing such complex structures efficiently.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have been employed to study the molecular orbitals and interaction patterns of this molecule with biological targets. These insights are invaluable for guiding further optimization studies aimed at enhancing its bioavailability and efficacy.

In conclusion, 2-fluoro-N-{2-[4-methyl-5-oxo-3-(thiophen-2-y)-4,5-dihydro-HH-hH-HHHH-triazol-HH-lethyl}benzamide (CAS No. 1203103-HHHHH) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure provides a platform for exploring novel chemical interactions and functionalities. As research continues to uncover its full potential, this compound stands as a testament to the ingenuity of modern chemical science.